Cas no 91469-24-8 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dimethyl-2,5-dihydro-1λ<sup>5</sup>-phosphole 1-oxide
- 91469-24-8
- SCHEMBL11611120
- DTXSID50294033
- 1,2-dimethyl-2,5-dihydro-1h-phosphole 1-oxide
- NSC-222473
- NSC222473
- NCIOpen2_005911
-
-
- Inchi： InChI=1S/C6H11OP/c1-6-4-3-5-8(6,2)7/h3-4,6H,5H2,1-2H3
- InChI Key： MDUAQARPWXWVEK-UHFFFAOYSA-N
- SMILES： CC1C=CCP1(=O)C
Computed Properties
- Exact Mass: 130.055
- Monoisotopic Mass: 130.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1
- Boiling Point: 271.4°C at 760 mmHg
- Flash Point: 117.9°C
- Refractive Index: 1.446
- PSA: 26.88000
- LogP: 1.93760
Related Literature
-
Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
-
2. Back matter
-
Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
-
Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
91469-24-8 ( ) Related Products
- 1891321-49-5(3-(2-chloro-6-methoxyphenyl)propan-1-ol)
- 1803879-54-0(3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile)
- 1190020-93-9(1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride)
- 1806052-69-6(2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid)
- 1360917-88-9(2-Pyridinecarboxylic acid, 5-methyl-3-(trifluoromethyl)-, methyl ester)
- 2137065-73-5((1S)-2-methoxy-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine)
- 1351620-65-9(4-ethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine hydrobromide)
- 2106292-53-7(3-3-(methoxymethyl)phenylazetidin-3-ol)
- 1923068-94-3(Ethyl 2-(2-chloro-5-fluorophenyl)imidazo[1,2-A]pyridine-3-carboxylate)
- 1369035-36-8(2-(1-Methyl-1h-1,3-benzodiazol-5-yl)ethan-1-ol)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
atkchemica
Gold Member
Audited Supplier
CN Supplier
Reagent
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
